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Compound of Interest

Compound Name:
1-(2-Methoxy-4-

nitrophenyl)ethanone

Cat. No.: B2718341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide outlines a comprehensive approach to determining the solubility of the

compound 1-(2-Methoxy-4-nitrophenyl)ethanone in a range of common laboratory solvents.

While a direct search of existing literature did not yield specific quantitative solubility data for

this compound, this document provides standardized experimental protocols and a framework

for generating and presenting this critical physicochemical property. Understanding the

solubility of a compound is a cornerstone of drug development and chemical research,

influencing formulation, bioavailability, and purification strategies.

Introduction
1-(2-Methoxy-4-nitrophenyl)ethanone is an organic compound whose physicochemical

properties, including solubility, are not widely documented in publicly available databases. The

solubility of an active pharmaceutical ingredient (API) or a key intermediate is a critical

parameter that impacts its behavior in various chemical and biological systems. This guide

provides the necessary methodologies to enable researchers to systematically determine the

solubility of this compound in a variety of solvents.
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Following the experimental determination of solubility, data should be meticulously organized to

facilitate analysis and comparison. The following table provides a recommended structure for

presenting the quantitative solubility data for 1-(2-Methoxy-4-nitrophenyl)ethanone.

Solvent
Temperatur
e (°C)

Solubility (
g/100 mL)

Molar
Solubility
(mol/L)

Method of
Determinati
on

Observatio
ns

Water 25 Gravimetric

Ethanol 25 Gravimetric

Methanol 25 Gravimetric

Acetone 25 Gravimetric

Ethyl Acetate 25 Gravimetric

Dichlorometh

ane
25 Gravimetric

Hexane 25 Gravimetric

Dimethyl

Sulfoxide

(DMSO)

25 Gravimetric

N,N-

Dimethylform

amide (DMF)

25 Gravimetric

Toluene 25 Gravimetric

Isopropanol 25 Gravimetric

Acetonitrile 25 Gravimetric

Experimental Protocols for Solubility Determination
The following protocols describe standard methods for determining the solubility of a solid

organic compound in various solvents. These methods are based on established laboratory

techniques.[1][2][3][4]
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Qualitative Solubility Assessment
This initial test provides a rapid, non-quantitative assessment of solubility.

Materials:

1-(2-Methoxy-4-nitrophenyl)ethanone

A selection of solvents (e.g., water, ethanol, hexane)

Small test tubes

Spatula

Vortex mixer

Procedure:

Place approximately 25 mg of 1-(2-Methoxy-4-nitrophenyl)ethanone into a small test tube.

[2]

Add 0.75 mL of the selected solvent in small portions.[2]

After each addition, vigorously shake or vortex the test tube for 60 seconds.[1]

Observe the mixture. If the solid completely dissolves, it is considered soluble. If it remains

undissolved, it is considered insoluble. Partial dissolution should be noted.

This can be followed by acid-base solubility tests using 5% NaOH, 5% NaHCO3, and 5%

HCl to identify potential acidic or basic functional groups that could influence solubility.[2][3]

Quantitative Solubility Determination (Gravimetric
Method)
This method provides a precise measurement of solubility at a given temperature.[4]

Materials:

1-(2-Methoxy-4-nitrophenyl)ethanone
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A selection of solvents

Screw-capped vials

Constant temperature bath with agitation (e.g., orbital shaker)

Analytical balance

Filter apparatus (e.g., syringe filters or fritted funnel)

Oven or vacuum oven

Procedure:

Weigh out an amount of 1-(2-Methoxy-4-nitrophenyl)ethanone that is known to be in

excess of its solubility limit and place it into a screw-capped vial.[4]

Add a known volume or mass of the desired solvent to the vial.[4]

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature bath and agitate it for a sufficient period to allow the

solution to reach equilibrium. This may take several hours to days.[4]

Once equilibrium is reached, allow the excess solid to settle.

Carefully filter a known volume of the supernatant through a pre-weighed filter to remove any

undissolved solid.[4]

Evaporate the solvent from the filtered solution in a pre-weighed container. A vacuum oven

can be used to drive off the solvent completely.[4]

Weigh the container with the dried residue.

Calculate the mass of the dissolved solid and determine the solubility in g/100 mL or other

desired units.
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The following diagram illustrates the general workflow for determining the solubility of an

organic compound.

Start: Obtain Compound
(1-(2-Methoxy-4-nitrophenyl)ethanone)

Qualitative Solubility Test
(e.g., in Water, Ethanol, Hexane)

Is the compound soluble?

Quantitative Solubility Determination
(Gravimetric Method)

Yes No/Partially

Select a Range of Solvents

Prepare Supersaturated Solutions

Equilibrate at Constant Temperature

Separate Saturated Solution from Excess Solid

Analyze Solute Concentration
(e.g., Evaporation and Weighing)

Data Analysis and Tabulation

End: Solubility Profile Determined
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Click to download full resolution via product page

Caption: General workflow for determining the solubility of an organic compound.

This guide provides a robust framework for researchers to systematically determine and report

the solubility of 1-(2-Methoxy-4-nitrophenyl)ethanone. The generation of such data will be a

valuable contribution to the chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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